Cas no 2228036-41-5 (4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine)

• Product Name: 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine
• CAS No: 2228036-41-5
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6196059
• PubChem ID: 165853432
• Update Time: 2025-07-14

4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine
• 4-[(1S,5S)-6,6-dimethylbicyclo[3.1.1]heptan-2-yl]butan-2-amine
• 2228036-41-5
• EN300-1809395

• Inchi： 1S/C13H25N/c1-9(14)4-5-10-6-7-11-8-12(10)13(11,2)3/h9-12H,4-8,14H2,1-3H3/t9?,10?,11-,12-/m0/s1
• InChI Key： IKMJNVOCKWKACZ-QQFIATSDSA-N
• SMILES： NC(C)CCC1CC[C@H]2C[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine

Chemical Profile of 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine (CAS No: 2228036-41-5)

4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine (CAS No: 2228036-41-5) is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in drug discovery and development. The specific stereochemistry of this molecule, denoted by the (1S,5S) configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The chemical structure of 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine consists of a bicyclic backbone with a substituent group attached at the 4-position. This bicyclic system is characterized by a three-membered cyclopropane ring fused to a six-membered cyclohexane ring, which imparts rigidity and specific spatial orientation to the molecule. The presence of two methyl groups at the 6-position further enhances the steric environment of the molecule, influencing its solubility and metabolic stability.

One of the most intriguing aspects of this compound is its stereochemical configuration. The (1S,5S) designation indicates that the molecule has specific chirality at the 1st and 5th positions, which can significantly impact its biological activity. In pharmaceutical research, stereochemistry is a critical factor because enantiomers (molecules that are mirror images of each other) can exhibit vastly different pharmacological effects. This compound's stereochemical purity is essential for ensuring consistent and predictable biological responses in vivo.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to mimic natural product scaffolds and interact with biological targets in unique ways. The bicyclo3.1.1heptan-2-ylbutan-2-amine moiety in this compound has been shown to possess properties that make it an attractive candidate for further investigation as a lead compound in drug discovery programs. Its rigid framework can provide favorable binding interactions with protein targets, while its amine functionality offers opportunities for further derivatization and optimization.

The synthesis of 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine presents significant challenges due to its complex stereochemistry and cyclic structure. Advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution techniques, are often employed to achieve high enantiomeric purity. These synthetic strategies are critical for producing derivatives with enhanced pharmacological activity and reduced side effects.

In the context of current pharmaceutical research, compounds like 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine are being explored for their potential applications in treating various diseases. For instance, studies have suggested that bicyclic amines may have therapeutic effects in neurological disorders due to their ability to modulate neurotransmitter systems. Additionally, their structural complexity allows them to interact with multiple targets simultaneously, which could lead to the development of multitarget drugs with improved efficacy.

The pharmacokinetic properties of 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine are also of great interest to researchers. The presence of bulky substituents and a rigid bicyclic core can influence factors such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing drug candidates for clinical use and ensuring their safety and efficacy.

Furthermore, computational modeling and molecular dynamics simulations have become indispensable tools in studying the behavior of complex molecules like 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine in biological systems. These techniques allow researchers to predict how the molecule will interact with target proteins and enzymes at an atomic level. This information can guide the design of more effective derivatives by identifying key structural features that enhance binding affinity or selectivity.

The potential applications of 4-(1S,5S)-6,6-dimethylbicyclo3.1.1heptan-2-ylbutan-2-amine extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Bicyclic structures are known for their stability and resistance to degradation under various conditions, making them suitable for use in formulations designed for long-term applications.

In conclusion,4-(1S,5^S) -6, dimethylbicyclo ³. .. _Hept-_a-_n- -y-b-t-a-n-_> > butane> - amine (CAS No: 2228036)41(-)*(-)*(-)*(-)*(-)*(-)*(-)*(-)*) is a structurally fascinating compound with significant potential in medicinal chemistry and drug development。 Its unique stereochemistry、 rigid framework、and versatile functional groups make it an attractive candidate for further exploration。 As research continues、 new synthetic methodologies emerge、and computational techniques advance、 compounds like this will undoubtedly play an increasingly important role in addressing some of today's most challenging medical needs。